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Compound of Interest

Compound Name: GE500

Cat. No.: B1169089

This document provides essential safety and logistical information for the proper disposal of
GE500, a silicone sealant. The following procedural guidance is intended for researchers,
scientists, and drug development professionals to ensure safe handling and disposal in a
laboratory setting. Adherence to these steps is critical to minimize environmental impact and
maintain a safe work environment.

Immediate Safety and Handling Precautions

Uncured GE500 sealant may cause irritation to the skin, eyes, and respiratory tract.[1] During
its application and curing process, it releases methanol and ammonia vapors.[1] Therefore, it is
imperative to handle this material in a well-ventilated area and wear appropriate personal
protective equipment (PPE).

Personal Protective Equipment (PPE) includes:

e Gloves: Chemical resistant gloves.[1]

o Eye Protection: Safety glasses with side shields.[1][2]

» Protective Clothing: Wear suitable protective clothing to prevent skin contact.[1][2]

o Respiratory Protection: If exposure limits are exceeded or if respiratory irritation is
experienced, NIOSH/MSHA approved respiratory protection should be worn.[1][3]
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In the event of exposure, consult the Safety Data Sheet (SDS) for first-aid measures. Eye wash
stations and emergency showers should be readily accessible when handling this product.[1][2]

Hazardous Components and Exposure Limits

The table below summarizes the primary hazardous components in GE500 and their
occupational exposure limits. This data is critical for risk assessment and ensuring a safe
laboratory environment.

Occupational

Chemical Identity CAS Number Concentration (%) L
Exposure Limits
Distillates (petroleum), TWA: 0.1 mg/m3
] 64742-46-7 3-7T% )
hydrotreated middle (Mist)
Hexamethyldisilazane = 999-97-3 1-5% No data available
DIBUTYL TIN BIS )
22673-19-4 0.1-1% No data available
ACETYLACETONATE
ACGIH TWA: 200
Methanol (released ) ppm; ACGIH STEL:
] 67-56-1 Not Applicable
during cure) 250 ppm; OSHA PEL:

200 ppm

Source: Safety Data Sheets for GE500 Silicone Sealant[2][3]

Step-by-Step Disposal Protocol

The proper disposal of GE500 must be conducted in accordance with federal, state, and local
regulations.[1] This protocol provides a general guideline; always consult with your institution's
environmental health and safety (EHS) department for specific requirements.

o Containment of Spills: In case of a spill, immediately wipe, scrape, or soak up the uncured
sealant using an inert absorbent material.[1]

o Containerization: Place the absorbed material and any contaminated cleaning supplies (e.g.,
paper towels, cloths) into a designated, labeled waste container.[4]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://img0.fastenal.com/productimages/supplemental/product_docs/SDS8348545.pdf
https://images.thdstatic.com/catalog/pdfImages/36/366d6e8d-c5cd-4a4c-be8a-eeae12b789a9.pdf
https://www.benchchem.com/product/b1169089?utm_src=pdf-body
https://www.benchchem.com/product/b1169089?utm_src=pdf-body
https://images.thdstatic.com/catalog/pdfImages/36/366d6e8d-c5cd-4a4c-be8a-eeae12b789a9.pdf
https://images.thdstatic.com/catalog/pdfImages/9e/9ea698cc-80bc-44c7-83cb-52d7b6d18d66.pdf
https://www.benchchem.com/product/b1169089?utm_src=pdf-body
https://img0.fastenal.com/productimages/supplemental/product_docs/SDS8348545.pdf
https://img0.fastenal.com/productimages/supplemental/product_docs/SDS8348545.pdf
https://hdsupplysolutions.com/wcsstore/ExtendedSitesCatalogAssetStore/product/fm/additional/10/108618-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Curing of Residual Sealant: For small amounts of leftover sealant in original containers, it is
advisable to dispense the remaining material onto a disposable surface and allow it to cure
fully. This will transform it into a solid, non-hazardous rubbery material.

o Disposal of Cured Sealant: Once fully cured, the solid silicone rubber can typically be
disposed of as non-hazardous solid waste. However, confirm this with your local waste
management regulations.

o Disposal of Uncured Sealant: Uncured sealant and contaminated absorbent materials are
considered chemical waste. This waste must be disposed of through a licensed waste
disposal contractor.[4] Do not dispose of uncured sealant in the regular trash or pour it down
the drain.[2][4]

» Empty Containers: Empty containers may retain product residue and should be handled as
hazardous until properly cleaned or disposed of through a licensed contractor.[4]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of GE500
waste.
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GE500 Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for GE500 Silicone
Sealant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169089#ge500-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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